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These application notes provide a detailed protocol for the immunoprecipitation (IP) of

aggregates containing the C-terminal 147-153 region of Superoxide Dismutase 1 (SOD1). This
region, with the amino acid sequence GVIGIAQ, is a critical determinant in the aggregation of
SOD1, a process implicated in both familial and sporadic Amyotrophic Lateral Sclerosis (ALS).
[1][2][3][4] The ability to specifically isolate these aggregates is crucial for understanding
disease pathogenesis, identifying aggregate-interacting molecules, and for the development of
targeted therapeutics.

Introduction

Mutations in the SOD1 gene are linked to a subset of familial ALS cases, but the aggregation of
wild-type SOD1 is also observed in sporadic ALS.[1][4] The C-terminal segment spanning
amino acids 147-153 has been identified as a key region that can trigger and seed the
aggregation of the full-length SOD1 protein.[1][2][3] This protocol details the

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15617174#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6094144/
https://www.researchgate.net/figure/mmunoprecipitation-and-western-blot-analyses-of-mouse-spinal-cords-The-FLAG-tagged-SOD1_fig2_23407766
https://www.creative-proteomics.com/resource/co-ip-protocol-how-to-conduct-a-co-ip.htm
https://www.rockland.com/resources/tips-for-immunoprecipitation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6094144/
https://www.rockland.com/resources/tips-for-immunoprecipitation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6094144/
https://www.researchgate.net/figure/mmunoprecipitation-and-western-blot-analyses-of-mouse-spinal-cords-The-FLAG-tagged-SOD1_fig2_23407766
https://www.creative-proteomics.com/resource/co-ip-protocol-how-to-conduct-a-co-ip.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

immunoprecipitation of these specific SOD1 aggregates from cell lysates or tissue
homogenates, enabling their further characterization.

Key applications for this protocol include:

Isolation of SOD1 (147-153) containing aggregates for structural analysis.

Identification of proteins and other molecules that co-precipitate with SOD1 aggregates.

Screening of therapeutic compounds that may inhibit or disaggregate SOD1 aggregates.

Development of diagnostic assays to detect pathogenic SOD1 aggregates.

Data Presentation
Table 1: Recommended Antibodies for

Antibody Epitope . Catalog Application
Type . Supplier
Namel/ID Region Number s
Anti-SOD1 Polyclonal, In-house or IP, WB,
_ 131-153 N/A
(131-153) Rabbit Custom IHCI[5]
Anti-SOD1 Monoclonal, C-terminal ] ]
) ) Various Various IP, WB
(C-terminal) Mouse region
Anti- )
) Monoclonal, Conformation ] )
misfolded N Various Various IP, WB, IF[6]
Mouse -specific
SOD1

Table 2: Composition of Buffers for Inmunoprecipitation
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Buffer Type Components Concentration Purpose

Cell lysis and protein

Lysis Buffer (RIPA) Tris-HCI, pH 8.0 50 mM o
solubilization
NacCl 150 mM Maintain ionic strength
NP-40 1% (viv) Non-ionic detergent
Sodium deoxycholate 0.5% (w/v) lonic detergent
SDS 0.1% (wiv) Strong ionic detergent
Protease Inhibitor 1% Prevent protein
Cocktail degradation
Phosphatase Inhibitor 1x Prevent
Cocktail dephosphorylation
Washing beads to
Wash Buffer Tris-HCI, pH 7.4 50 mM remove non-specific
binding
NacCl 150 mM Maintain ionic strength
Maintain protein
NP-40 0.1% (v/v) N
solubility
Elution of
Elution Buffer (Acidic) Glycine-HCI, pH 2.5 0.1M immunoprecipitated
proteins
o ] Neutralize the acidic
Neutralization Buffer Tris-HCI, pH 8.5 1M

eluate

Experimental Protocols
Protocol 1: Immunoprecipitation of SOD1 (147-153)
Containing Aggregates

This protocol is designed for the immunoprecipitation of SOD1 aggregates from cultured cells.
It can be adapted for tissue samples with appropriate homogenization.
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Materials and Reagents:

e Cells or tissues expressing SOD1.

o Phosphate-Buffered Saline (PBS), ice-cold.

 Lysis Buffer (RIPA buffer is recommended for aggregated proteins).
» Wash Buffer.

o Elution Buffer (e.g., 0.1 M Glycine-HCI, pH 2.5).

o Neutralization Buffer (e.g., 1 M Tris-HCI, pH 8.5).

e Anti-SOD1 antibody targeting the 147-153 region (see Table 1).
o Protein A/G magnetic beads or agarose beads.

¢ Microcentrifuge tubes.

o Rotating wheel or rocker.

» Magnetic rack (for magnetic beads).

e Microcentrifuge.

Procedure:

o Sample Preparation (Cell Culture): a. Grow cells to the desired confluency. b. Wash cells
twice with ice-cold PBS. c. Add ice-cold Lysis Buffer to the cells (e.g., 1 mL per 10 cm dish).
d. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. e. Incubate
the lysate on ice for 30 minutes with occasional vortexing. f. Centrifuge the lysate at 14,000 x
g for 20 minutes at 4°C to pellet cell debris. g. Transfer the supernatant to a new pre-chilled
tube. This is the total cell lysate. h. Determine the protein concentration of the lysate using a
standard protein assay (e.g., BCA assay).

e Pre-clearing the Lysate (Optional but Recommended): a. To 1 mg of total protein lysate, add
20-30 pL of Protein A/G beads. b. Incubate on a rotator for 1 hour at 4°C. c. Centrifuge at
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1,000 x g for 1 minute at 4°C (or use a magnetic rack). d. Carefully transfer the supernatant
(pre-cleared lysate) to a new tube.

Immunoprecipitation: a. To the pre-cleared lysate, add the primary antibody against the
SOD1 C-terminal region (the optimal concentration should be determined empirically,
typically 1-5 pg per 1 mg of lysate). b. Incubate on a rotator for 2-4 hours or overnight at 4°C.
c. Add 30-50 pL of Protein A/G beads to the lysate-antibody mixture. d. Incubate on a rotator
for 1-2 hours at 4°C.

Washing: a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C (or use a
magnetic rack). b. Carefully remove and discard the supernatant. c. Add 1 mL of ice-cold
Wash Buffer to the beads and resuspend gently. d. Repeat the centrifugation and wash step
two more times for a total of three washes.

Elution: a. After the final wash, remove all residual supernatant. b. Add 50-100 pL of Elution
Buffer to the beads. c. Incubate for 5-10 minutes at room temperature with gentle vortexing.
d. Pellet the beads by centrifugation at 1,000 x g for 1 minute at room temperature. e.
Carefully transfer the supernatant containing the eluted proteins to a new tube. f.
Immediately neutralize the eluate by adding 5-10 pL of Neutralization Buffer.

Analysis: a. The eluted sample can now be analyzed by various downstream applications
such as Western blotting, mass spectrometry, or activity assays. b. For Western blot
analysis, add SDS-PAGE sample buffer to the eluate, boil for 5-10 minutes, and proceed with
electrophoresis.

Mandatory Visualization
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Caption: Experimental workflow for the immunoprecipitation of SOD1 (147-153) aggregates.
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Caption: Signaling pathway of SOD1 aggregation and induced cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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